molecular formula C12H17NO2 B14813706 4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline

4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline

Cat. No.: B14813706
M. Wt: 207.27 g/mol
InChI Key: ATGBUTQZKADXMH-UHFFFAOYSA-N
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Description

4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline is an organic compound with the molecular formula C12H17NO2 and a molar mass of 207.271 g/mol . This compound is characterized by the presence of a cyclopropoxy group, a methoxy group, and a dimethylaniline moiety. It is used in various chemical and industrial applications due to its unique structural properties.

Preparation Methods

The synthesis of 4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline can be achieved through several synthetic routes. One common method involves the alkylation of aniline derivatives with cyclopropyl and methoxy substituents. The reaction typically requires the use of an acid catalyst and can be carried out under mild conditions . Industrial production methods often involve the use of high-pressure reactors and continuous flow systems to ensure high yield and purity .

Chemical Reactions Analysis

4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline undergoes various chemical reactions, including:

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-methoxy-N,N-dimethylaniline involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. For example, it may inhibit the activity of cytochrome P450 enzymes, leading to altered metabolism of other compounds . Additionally, its structural features allow it to interact with cellular receptors, modulating signal transduction pathways .

Comparison with Similar Compounds

Properties

Molecular Formula

C12H17NO2

Molecular Weight

207.27 g/mol

IUPAC Name

4-cyclopropyloxy-2-methoxy-N,N-dimethylaniline

InChI

InChI=1S/C12H17NO2/c1-13(2)11-7-6-10(8-12(11)14-3)15-9-4-5-9/h6-9H,4-5H2,1-3H3

InChI Key

ATGBUTQZKADXMH-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=C(C=C(C=C1)OC2CC2)OC

Origin of Product

United States

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